Sodium (2-sulfonatoethyl)methanethiosulfonate
Sodium (2-sulfonatoethyl)methanethiosulfonate
Methanethiosulfonates (MTS) are sulfhydryl-reactive compounds that form mixed disulfide linkages and are commonly used to study cysteine residues on proteins. Sodium (2-sulfonatoethyl)methanethiosulfonate (MTSES) is a negatively-charged, membrane impermeant MTS. It is highly reactive with ionized thiolates but not with unionized thiols and, therefore, targets sulfhydryl groups accessible from the aqueous medium. MTSES is used to probe the structural and functional properties of native proteins, particularly those associated with membranes, including channels and transporters. In addition, charged MTS compounds like MTSES are combined with cysteine scanning mutagenesis to study non-cysteine residues.
Brand Name:
Vulcanchem
CAS No.:
184644-83-5
VCID:
VC20748043
InChI:
InChI=1S/C3H8O5S3.Na/c1-10(4,5)9-2-3-11(6,7)8;/h2-3H2,1H3,(H,6,7,8);/q;+1/p-1
SMILES:
CS(=O)(=O)SCCS(=O)(=O)[O-].[Na+]
Molecular Formula:
C3H7NaO5S3
Molecular Weight:
242.3 g/mol
Sodium (2-sulfonatoethyl)methanethiosulfonate
CAS No.: 184644-83-5
Cat. No.: VC20748043
Molecular Formula: C3H7NaO5S3
Molecular Weight: 242.3 g/mol
* For research use only. Not for human or veterinary use.

Description | Methanethiosulfonates (MTS) are sulfhydryl-reactive compounds that form mixed disulfide linkages and are commonly used to study cysteine residues on proteins. Sodium (2-sulfonatoethyl)methanethiosulfonate (MTSES) is a negatively-charged, membrane impermeant MTS. It is highly reactive with ionized thiolates but not with unionized thiols and, therefore, targets sulfhydryl groups accessible from the aqueous medium. MTSES is used to probe the structural and functional properties of native proteins, particularly those associated with membranes, including channels and transporters. In addition, charged MTS compounds like MTSES are combined with cysteine scanning mutagenesis to study non-cysteine residues. |
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CAS No. | 184644-83-5 |
Molecular Formula | C3H7NaO5S3 |
Molecular Weight | 242.3 g/mol |
IUPAC Name | sodium;2-methylsulfonylsulfanylethanesulfonate |
Standard InChI | InChI=1S/C3H8O5S3.Na/c1-10(4,5)9-2-3-11(6,7)8;/h2-3H2,1H3,(H,6,7,8);/q;+1/p-1 |
Standard InChI Key | NZSYKLNULKPWIX-UHFFFAOYSA-M |
Isomeric SMILES | CS(=O)(=O)SCCS(=O)(=O)[O-].[Na+] |
SMILES | CS(=O)(=O)SCCS(=O)(=O)[O-].[Na+] |
Canonical SMILES | CS(=O)(=O)SCCS(=O)(=O)[O-].[Na+] |
Appearance | Assay:≥98%A crystalline solid |
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